Cas no 205928-33-2 (3-methyl-N-(4-phenyl-1,3-thiazol-2-yl)benzamide)

• Product Name: 3-methyl-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
• CAS No: 205928-33-2
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 3899999
• PubChem ID: 711951
• Update Time: 2025-04-22

3-methyl-N-(4-phenyl-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-methyl-N-(4-phenyl-2-thiazolyl)-
• 3-methyl-N-(4-phenylthiazol-2-yl)benzamide
• 3-methyl-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
• SR-01000459032-1
• Oprea1_017425
• AKOS003614954
• F0298-0060
• Oprea1_448690
• SCHEMBL2754003
• AKOS000569738
• STK899569
• SR-01000459032
• 205928-33-2

• Inchi： 1S/C17H14N2OS/c1-12-6-5-9-14(10-12)16(20)19-17-18-15(11-21-17)13-7-3-2-4-8-13/h2-11H,1H3,(H,18,19,20)
• InChI Key： HRUVRYNLXYGTHT-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 294.08268425Da
• Monoisotopic Mass: 294.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides